N-(2-ethoxyethyl)-3-fluoro-4-nitrobenzamide

• Molecular Formula: C11H13FN2O4
• Molecular Weight: 256.23 g/mol
• IUPAC Name: N-(2-ethoxyethyl)-3-fluoro-4-nitrobenzamide
• InChI: InChI=1S/C11H13FN2O4/c1-2-18-6-5-13-11(15)8-3-4-10(14(16)17)9(12)7-8/h3-4,7H,2,5-6H2,1H3,(H,13,15)
• InChI Key: VWIXAZZWUZDTKL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F

Description

N-(2-ethoxyethyl)-3-fluoro-4-nitrobenzamide is a useful research compound. Its molecular formula is C11H13FN2O4 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoro-4-nitrobenzoic acid 5.55 g, 2-ethoxyethylamine 3.15 mL, N,N-diisopropylethylamine 5.23 mL, 1-(3-dimethylaminopropyl)-3-ethyl carbodiimide hydrochloride 8.63 g, 1-hydroxybenzotriazole monohydrate 5.96 g and acetonitrile 77 mL were mixed and stirred for 19 hours. The reaction liquid was poured in diluted hydrochloric acid and extracted with ethyl acetate. The extract was washed with saturated brine, saturated aqueous sodium hydrogencarbonate solution and saturated brine, by the order stated, and dried over magnesium sulfate. Distilling the solvent off, 6.86 g of the title compound was obtained.